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Compound of Interest

Compound Name: Chloroiodomethane

Cat. No.: B1360106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth guide to the safe handling, storage, and emergency

procedures for chloroiodomethane (CAS No. 593-71-5). The information is compiled from

various safety data sheets and chemical databases to ensure a comprehensive overview for

laboratory and research professionals.

Compound Identification and Properties
Chloroiodomethane, with the molecular formula CH₂ClI, is a colorless to light brown or

pinkish-red liquid.[1][2][3] It is a valuable reagent in organic synthesis, particularly in

cyclopropanation reactions, but its utility is matched by its hazardous properties, necessitating

careful handling.[4] It is sensitive to light and may be stabilized with copper.[2][5]

Physical and Chemical Properties
The fundamental physical and chemical characteristics of chloroiodomethane are

summarized below.
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Property Value Source(s)

Molecular Formula CH₂ClI [2][5][6]

Molecular Weight 176.38 g/mol [1][5][6]

Appearance
Colorless to pale yellow or

pinkish-red liquid
[1][2][6]

CAS Number 593-71-5 [5][6]

Density 2.422 g/mL at 25 °C [5][6]

Boiling Point 108-109 °C [4][5][6]

Refractive Index n20/D 1.582 [5][6]

Vapor Pressure 10.6 mmHg [1]

Solubility

Insoluble in water. Soluble in

alcohol, ether, acetone,

benzene, chloroform.

[7]

Stability
Stable under normal

conditions, but light-sensitive.
[2]

Hazard Identification and Classification
Chloroiodomethane is classified as a hazardous substance. Exposure can cause irritation to

the skin, eyes, and respiratory system. It is also harmful if swallowed, inhaled, or in contact with

skin.[2][8] Some sources also indicate it is suspected of causing genetic defects.[9]

GHS Hazard Classification
The following table outlines the GHS classifications for chloroiodomethane.
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Hazard Class Category Hazard Statement Source(s)

Acute Toxicity, Oral Category 3/4

H301/H302:

Toxic/Harmful if

swallowed

[2]

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin
[2]

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
[2]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[1][4][7]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation
[1][4][7]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[1][4][7]

Germ Cell

Mutagenicity
Category 2

H341: Suspected of

causing genetic

defects

[9]

Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when working with chloroiodomethane to

minimize exposure risk.

Engineering Controls and Handling Protocol
Objective: To outline the necessary engineering controls and work practices for safely handling

chloroiodomethane.

Methodology:

Ventilation: Always handle chloroiodomethane in a well-ventilated area, preferably within a

certified chemical fume hood.[2][8][10]
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Ignition Sources: Avoid heat and all sources of ignition. Use non-sparking tools to prevent fire

caused by electrostatic discharge.[10]

Exposure Avoidance: Do not get in eyes, on skin, or on clothing.[2][8] Avoid breathing mists

or vapors.[2][7]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[2] Do not eat, drink,

or smoke in the work area.[2]

Quantity: Use the minimum quantity necessary for the experiment.
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Workflow for Safe Handling of Chloroiodomethane
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Store in Tightly Closed,
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Workflow for Safe Handling of Chloroiodomethane.

Storage Conditions
Objective: To ensure the stability and integrity of chloroiodomethane during storage.
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Methodology:

Container: Store in a tightly closed container.[7][10]

Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials

such as strong bases and oxidizing agents.[2][7]

Temperature: Refrigeration is recommended (approximately 4°C).[7][8]

Light Protection: Protect from light, as the compound is light-sensitive.[2][7]

Security: Store in a locked-up area.[2]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the primary defense against chemical exposure.

Eye/Face Protection: Wear chemical safety goggles as described by OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][7]

Skin Protection: Wear appropriate protective gloves (e.g., chemically impermeable gloves)

and a lab coat or other protective clothing to prevent skin exposure.[2][7][10]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[2] A respiratory protection

program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements must be

followed.[7]

Emergency Procedures
Immediate and appropriate response during an emergency is critical.

First Aid Measures Protocol
Objective: To provide immediate care to an individual exposed to chloroiodomethane.

Methodology:
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General Advice: Move the victim to fresh air.[10] Call a poison control center or doctor for

treatment advice.[2] Ensure medical personnel are aware of the material involved.[11]

Inhalation: If inhaled, remove the victim to fresh air. If breathing is difficult, give oxygen. If not

breathing, provide artificial respiration (do not use mouth-to-mouth if the substance was

ingested or inhaled). Seek immediate medical attention.[2][7][10]

Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[2][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[2][7]

Ingestion: Do NOT induce vomiting.[7][10] Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[2][7]

[10]
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First Aid Protocol for Chloroiodomethane Exposure

First Aid Protocol for Chloroiodomethane Exposure
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First Aid Protocol for Chloroiodomethane Exposure.

Firefighting Measures Protocol
Objective: To safely extinguish a fire involving chloroiodomethane.

Methodology:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or

alcohol-resistant foam.[2][7][10]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) with pressure-

demand (MSHA/NIOSH approved or equivalent) and full protective gear.[2][8][10]

Procedure: Move containers from the fire area if it can be done without risk. Stay upwind and

out of low areas.[7]
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Hazardous Combustion Products: Thermal decomposition can release irritating and toxic

gases and vapors, such as carbon monoxide, carbon dioxide, hydrogen iodide, and

hydrogen chloride gas.[2][8]

Accidental Release Measures Protocol
Objective: To safely contain and clean up a spill of chloroiodomethane.

Methodology:

Evacuation and Isolation: Evacuate personnel to safe areas.[7][10] Remove all sources of

ignition.[10]

Ventilation: Ensure adequate ventilation.[7][10]

Personal Protection: Use personal protective equipment. Avoid breathing vapors, mist, or

gas.[7]

Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter

drains.[7][10]

Cleanup: Soak up the spill with an inert absorbent material (e.g., sand, silica gel, acid binder,

universal binder, sawdust).[2][7] Collect the material and place it in suitable, closed

containers for disposal.[7][10]
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Accidental Release (Spill) Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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